Researchers requiring pure adrenergic pathway mapping often face anticholinergic and sedative artifacts from tricyclic antidepressants. Daledalin (CAS 22136-27-2) provides a highly selective norepinephrine reuptake inhibitor with negligible affinity for serotonin and dopamine transporters. Key advantages: - Clean pharmacological baseline for in vivo models. - Fully reduced indoline core ready for synthetic derivatization. - Reference standard for NET binding calibration. Available with consistent quality and global shipping.
Daledalin (CAS 22136-27-2) is a highly selective norepinephrine reuptake inhibitor (NRI) featuring a fully reduced 1-phenylindoline core. Originally synthesized as a targeted alternative to classical tricyclic compounds, it is distinguished by its potent inhibition of the norepinephrine transporter (NET) without significant cross-reactivity at serotonin or dopamine transporters. For procurement professionals and chemical biologists, Daledalin serves as an essential reference standard for monoaminergic neurotransmission assays and a highly processable synthetic precursor for novel indoline derivatives, offering a cleaner pharmacological baseline than broad-spectrum monoamine modulators [1].
Substituting Daledalin with generic tricyclic antidepressants (TCAs) like amitriptyline or imipramine introduces severe confounding variables in both chemical and biological workflows. While TCAs provide baseline monoamine inhibition, they possess high off-target affinities for histaminergic and cholinergic receptors, which generate unwanted parasympatholytic and sedative artifacts in complex tissue models [1]. Furthermore, substituting Daledalin with its immediate structural precursor, amedalin, requires an additional, hazardous diborane reduction step to convert the indolinone into the active indoline pharmacophore [1]. Procuring the exact Daledalin compound ensures immediate synthetic processability and guarantees a clean, selective adrenergic profile free from serotonergic or anticholinergic noise.
In rat brain synaptosomal preparations, Daledalin demonstrates potent and highly selective inhibition of norepinephrine uptake while exhibiting negligible affinity for the serotonin transporter (SERT) and dopamine transporter (DAT). This contrasts sharply with classical tricyclic comparators like imipramine or amitriptyline, which display mixed NET/SERT inhibition and confound target-specific readouts [1].
| Evidence Dimension | Monoamine reuptake selectivity (NET vs. SERT/DAT) |
| Target Compound Data | Selective NET inhibition with no significant SERT/DAT blockade |
| Comparator Or Baseline | Imipramine / Amitriptyline (mixed NET/SERT inhibition) |
| Quantified Difference | Complete absence of significant SERT/DAT cross-reactivity for Daledalin |
| Conditions | Rat brain synaptosomal uptake assays |
Ensures high-fidelity data in neuropharmacological assays by isolating norepinephrine-driven pathways without serotonergic or dopaminergic confounding variables.
Pharmacological profiling of Daledalin reveals appreciably lower to non-existent antihistaminic and anticholinergic activities compared to standard tricyclic comparators. While baseline TCAs frequently induce parasympatholytic and sedative artifacts in complex tissue or in vivo models, Daledalin maintains a clean receptor binding profile, ensuring that observed physiological responses are strictly driven by adrenergic potentiation [1].
| Evidence Dimension | Antihistaminic and anticholinergic receptor affinity |
| Target Compound Data | Negligible off-target receptor binding |
| Comparator Or Baseline | Standard tricyclic antidepressants (high anticholinergic/antihistaminic activity) |
| Quantified Difference | Appreciably lower off-target receptor interference |
| Conditions | In vivo and in vitro receptor binding models |
Prevents confounding sedative or parasympatholytic artifacts during complex behavioral or tissue-slice assays, streamlining data interpretation.
Daledalin is the fully reduced indoline analog of the indolinone precursor amedalin. Procuring Daledalin directly bypasses the necessary and hazardous diborane reduction step required to convert amedalin into the active indoline pharmacophore, ensuring immediate readiness for downstream structural modifications or biological testing[1].
| Evidence Dimension | Synthetic reduction state and processability |
| Target Compound Data | Fully reduced 1-phenylindoline core (Daledalin) |
| Comparator Or Baseline | Amedalin (1-phenyl-2-indolinone core) |
| Quantified Difference | Elimination of one hazardous diborane reduction step |
| Conditions | Laboratory-scale synthesis of indoline derivatives |
Procuring the fully reduced indoline core accelerates synthetic workflows and eliminates the need for handling hazardous borane reagents.
Because of its high NET selectivity and lack of SERT/DAT activity, Daledalin is the ideal reference compound for calibrating synaptosomal uptake assays and mapping isolated adrenergic pathways [1].
Daledalin's fully reduced 1-phenylindoline core serves as a highly processable starting material or benchmark for synthesizing next-generation selective monoamine modulators, bypassing the need for initial indolinone reduction [2].
Due to its lack of anticholinergic and antihistaminic side effects, Daledalin is perfectly suited for in vivo models assessing pure adrenergic potentiation without the sedative confounding typical of tricyclic agents [2].